Cas no 1561-06-4 (1-O-Tetradecyl-rac-glycerol)

• Product Name: 1-O-Tetradecyl-rac-glycerol
• CAS No: 1561-06-4
• MF: C₁₇H₃₆O₃
• MW: 288.46594619751
• CID: 153672
• PubChem ID: 64674
• Update Time: 2025-05-27

1-O-Tetradecyl-rac-glycerol Chemical and Physical Properties

Names and Identifiers

• 1,2-Propanediol,3-(tetradecyloxy)-
• 1-O-Tetradecylglycerin
• 3-tetradecoxypropane-1,2-diol
• 3-Tetradecyloxy-1,2-propanediol
• Glycerin 1-tetradecyl ether
• Myristyl glyceryl ether
• SCHEMBL116830
• S4JE3R143V
• NSC 40162
• DTXSID401300970
• 3-(tetradecyloxy)-1,2-propanediol
• 1561-06-4
• 3-MYRISTYLOXY-1,2-PROPANEDIOL
• UNII-S4JE3R143V
• 1, 3-(tetradecyloxy)-
• CHEBI:144328
• 1-o-tetradecylglycerol
• rac-1-O-Tetradecylglycerol
• 1-TETRADECYLOXY-2,3-PROPANEDIOL
• (+/-)-1-(TETRADECYLOXY)-2,3-PROPANEDIOL
• T-1962
• 1,2-Propanediol, 3-(tetradecyloxy)-
• J111.054C
• GLYCEROL 1-TETRADECYL ETHER
• NSC-40162
• NSC40162
• Q27288587
• (+/-)-1-O-TETRADECYLGLYCEROL
• 1-O-Tetradecyl-rac-glycerol

• Inchi： 1S/C17H36O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-20-16-17(19)15-18/h17-19H,2-16H2,1H3
• InChI Key： JSSKAZULTFHXBH-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 288.26658
• Monoisotopic Mass: 288.266
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 16
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.7A^2
• XLogP3: 5.4

Experimental Properties

• Density: 0.927
• Boiling Point: 418.3°Cat760mmHg
• Flash Point: 206.8°C
• Refractive Index: 1.462
• PSA: 49.69
• LogP: 4.05730

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoalkylglycerols
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Monoradylglycerols Monoalkylglycerols

Additional information on 1-O-Tetradecyl-rac-glycerol

Introduction to 1,2-Propanediol,3-(tetradecyloxy) and Its Applications in Modern Chemical Research

1,2-Propanediol,3-(tetradecyloxy) (CAS No. 1561-06-4) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural properties and versatile applications. This compound, characterized by a tetradecyloxy substituent attached to the third carbon of 1,2-propanediol, exhibits distinct chemical and physical characteristics that make it valuable in various industrial and scientific contexts.

The molecular structure of 1,2-propanediol,3-(tetradecyloxy) (CAS No. 1561-06-4) consists of a propane backbone with hydroxyl groups at the first and second carbon positions and a tetradecyl ether group at the third carbon. This configuration imparts a high degree of hydrophobicity to the molecule, making it particularly useful in applications where surface tension and solubility are critical factors. The presence of the long alkyl chain not only enhances its compatibility with lipophilic environments but also allows for its use as a modifier in formulations requiring controlled release properties.

In recent years, 1,2-propanediol,3-(tetradecyloxy) (CAS No. 1561-06-4) has been explored for its potential in pharmaceutical formulations. Its ability to act as a solubilizer and penetration enhancer has made it a candidate for improving the bioavailability of various active pharmaceutical ingredients (APIs). Studies have demonstrated its efficacy in enhancing the transdermal delivery of hydrophobic drugs, thereby reducing the required dosage and improving patient compliance. Additionally, its non-toxic profile and biocompatibility have positioned it as a promising candidate for use in topical treatments and creams.

The compound's unique properties have also led to its investigation in advanced materials science. Researchers have utilized 1,2-propanediol,3-(tetradecyloxy) (CAS No. 1561-06-4) as a precursor in the synthesis of polymers and coatings that exhibit enhanced thermal stability and mechanical strength. These materials are particularly valuable in industries where durability and resistance to environmental stressors are paramount. Furthermore, the tetradecyloxy group's ability to form stable interactions with other molecules has been leveraged in the development of novel drug delivery systems, including micelles and liposomes.

Recent advancements in nanotechnology have further expanded the applications of 1,2-propanediol,3-(tetradecyloxy) (CAS No. 1561-06-4). Its amphiphilic nature makes it an excellent candidate for stabilizing nanoparticles used in drug delivery and imaging technologies. By modulating the surface properties of these nanoparticles, researchers can achieve targeted delivery of therapeutic agents with improved precision and reduced side effects. This has significant implications for treatments involving cancer therapy, where targeted drug delivery can minimize systemic toxicity while maximizing therapeutic efficacy.

The compound's role in sustainable chemistry cannot be overstated either. As industries strive to reduce their environmental footprint, 1,2-propanediol,3-(tetradecyloxy) (CAS No. 1561-06-4) has been investigated as a potential green solvent alternative to traditional volatile organic compounds (VOCs). Its lower volatility and higher biodegradability make it an attractive option for applications ranging from paint formulations to industrial cleaning processes. This aligns with global efforts to develop more environmentally friendly chemical solutions that minimize waste and pollution.

In conclusion,1,2-propanediol,3-(tetradecyloxy) (CAS No. 1561-06-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its unique structural features enable its use as an effective solubilizer、drug delivery enhancer、polymer precursor、nanoparticle stabilizer，and sustainable solvent alternative。As research continues to uncover new possibilities，the versatility of this compound promises to drive innovation in pharmaceuticals、materials science，and green chemistry，contributing significantly to advancements that benefit society at large.